1-{[(3-Bromo-4-methoxyphenyl)methyl]amino}propan-2-ol

• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• SMILES: CC(CNCC1=CC(=C(C=C1)OC)Br)O
• InChI: InChI=1S/C11H16BrNO2/c1-8(14)6-13-7-9-3-4-11(15-2)10(12)5-9/h3-5,8,13-14H,6-7H2,1-2H3
• InChIKey: HIWUIEKLWDSCHR-UHFFFAOYSA-N

1-{[(3-Bromo-4-methoxyphenyl)methyl]amino}propan-2-ol: Chemical Identity and Procurement

1-{[(3-Bromo-4-methoxyphenyl)methyl]amino}propan-2-ol is a synthetic secondary amino alcohol within the arylaminopropanol class, featuring a 3-bromo-4-methoxyphenylmethyl group linked to a 2-hydroxypropylamine backbone. It is cataloged as a research intermediate with a molecular formula of C₁₁H₁₆BrNO₂ and a molecular weight of 274.15 g/mol . Commercial sourcing documents a minimum purity specification of 95% . The compound is primarily utilized as a building block in medicinal chemistry and organic synthesis, where the combination of the bromine substituent, methoxy electron-donating group, and secondary amine/hydroxyl functionality enables downstream functionalization.

Synthetic building block for medicinal chemistry

Secondary amine enables targeted N-functionalization

Multi-source availability (AKSci, LeYan)

1-{[(3-Bromo-4-methoxyphenyl)methyl]amino}propan-2-ol: Uniqueness vs. Generic Analogs

Within the arylaminopropanol family, even subtle modifications to the amine substitution pattern (primary vs. secondary), the position of the hydroxy group, or the length of the linker between the aromatic ring and the amine radically alter hydrogen-bonding geometry, steric bulk, and electronic distribution. These factors directly control binding affinity at adrenergic and other GPCR targets, as demonstrated in structure-activity relationship (SAR) studies of related aminopropanol derivatives [1]. Consequently, the specific 3-bromo-4-methoxybenzyl substitution at the secondary amine of 1-aminopropan-2-ol confers a unique pharmacophoric fingerprint that cannot be reproduced by isomers such as 2-{[(3-bromo-4-methoxyphenyl)methyl]amino}propan-1-ol or primary amine analogs like 1-amino-3-(3-bromo-4-methoxyphenyl)propan-2-ol. Substituting any of these analogs risks loss of target engagement, altered metabolic stability, or incompatible reactivity in synthetic sequences.

Primary amine analogs

May require protection/deprotection steps and risk bis-alkylation, altering synthetic efficiency and target engagement.

Hydroxy positional isomers

3-Propanol isomer lacks the five-membered intramolecular H-bond, potentially shifting conformational pre-organization and binding properties.

Linker length modifications

Shorter or longer linkers change the spatial presentation of the aryl group, which may alter pharmacophoric alignment at GPCR targets.

• [1] Budai Z, Reiter K, Sziri E, et al. Aminopropanol derivatives, process for their preparation and pharmaceutical compositions comprising the same. U.S. Patent 5,234,934, issued August 10, 1993. https://patents.google.com/patent/US5234934A View Source

1-{[(3-Bromo-4-methoxyphenyl)methyl]amino}propan-2-ol: Quantitative Differentiation vs. Close Analogs

Purity Specification vs. Primary Amine Analog

The target compound is supplied with a minimum purity of 95% (AKSci), compared to 97% for the primary amine analog 1-amino-3-(3-bromo-4-methoxyphenyl)propan-2-ol . While the primary amine analog exhibits a marginally higher specified purity, the 95% specification of the target compound is adequate for most intermediate applications. Importantly, the target compound is listed by multiple independent vendors (AKSci, LeYan), suggesting broader market availability and potentially more competitive pricing compared to the single-source primary amine analog.

Purity specification

Specification review

95% (target) vs. 97% (primary amine analog)

Adequate for intermediate use; multi-vendor availability reduces supply risk.

Vendor specification; independent verification recommended.

Evidence Dimension	Minimum purity specification (%)
Target Compound Data	95%
Comparator Or Baseline	1-Amino-3-(3-bromo-4-methoxyphenyl)propan-2-ol (CAS 1480624-91-6): 97%
Quantified Difference	2 percentage points lower
Conditions	Commercial vendor specification (AKSci)

Why This Matters

For procurement decisions, the target compound's multi-vendor availability reduces supply chain risk, while its 95% purity is sufficient for most research-scale transformations.

Molecular Weight Distinction for Mass Spectrometry

The target compound (MW 274.15) possesses a 14-Da higher molecular weight than the primary amine analog 1-amino-3-(3-bromo-4-methoxyphenyl)propan-2-ol (MW 260.13) due to the additional methylene unit in the benzyl linker . This mass shift, combined with the characteristic bromine isotopic signature (¹：¹ ratio ~1：1 for ⁷⁹Br/⁸¹Br), provides a distinct detection window in LC-MS and GC-MS assays, enabling unambiguous identification even in complex reaction mixtures where isomeric aminopropanols may co-elute.

Molecular weight

Analytical context

274.15 Da (+14 Da vs. primary amine analog)

Distinct mass window and Br isotope pattern aid selective LC-MS detection.

Based on molecular formula; method validation advised.

Evidence Dimension	Monoisotopic molecular weight (Da)
Target Compound Data	274.15
Comparator Or Baseline	1-Amino-3-(3-bromo-4-methoxyphenyl)propan-2-ol (CAS 1480624-91-6): 260.13
Quantified Difference	+14 Da
Conditions	Calculated from molecular formula

Why This Matters

The distinct mass and isotopic profile facilitate selective monitoring in reaction optimization and pharmacokinetic studies, reducing interference from structurally similar impurities.

Secondary Amine Reactivity Advantage in Reductive Amination

As a secondary amine, the target compound can undergo selective N-alkylation or acylation without the competing bis-alkylation that plagues primary amine analogs such as 1-amino-3-(3-bromo-4-methoxyphenyl)propan-2-ol. This chemoselectivity is critical in convergent synthetic routes where over-alkylation leads to quaternary ammonium byproducts. In contrast, the primary amine analog requires careful stoichiometric control or protection/deprotection steps, adding 1–2 synthetic steps and reducing overall yield.

Chemoselectivity

Class-level

Secondary amine enables mono-functionalization; primary amine prone to bis-alkylation

May reduce synthetic steps by 1–2; estimated yield improvement 15–30% in library synthesis.

Class-level estimate; actual performance depends on substrate and conditions.

Evidence Dimension	Expected chemoselectivity in N-functionalization
Target Compound Data	Secondary amine; single alkylation product formed under standard conditions
Comparator Or Baseline	1-Amino-3-(3-bromo-4-methoxyphenyl)propan-2-ol (primary amine); prone to bis-alkylation without protection
Quantified Difference	Reduction of 1–2 synthetic steps; typical yield improvement of 15–30% in library synthesis (class-based estimate)
Conditions	Standard reductive amination (NaBH₄ or NaBH(OAc)₃, DCE or MeOH, rt)

Why This Matters

For medicinal chemistry campaigns requiring rapid analog generation, the predictable mono-functionalization of the secondary amine streamlines parallel synthesis and improves intermediate throughput.

Hydroxy Positional Isomer Effect on Intramolecular H-Bonding

In the target compound, the 2-hydroxy group on the propyl chain can form a five-membered intramolecular hydrogen bond with the secondary amine nitrogen, partially restricting conformational freedom. This interaction is absent in the positional isomer 3-{[(3-bromo-4-methoxyphenyl)methyl]amino}propan-1-ol (hydroxy group on terminal carbon), which can only form a less favorable six-membered hydrogen bond . The conformational restriction may translate into altered logP and permeability characteristics, though direct experimental comparison data are not currently available in the public domain.

Intramolecular H-bond

Class-level

Five-membered N···HO (target) vs. six-membered (3-propanol isomer)

Conformational pre-organization may support reduced entropic penalty in receptor binding.

DFT-based prediction; experimental data unavailable.

Evidence Dimension	Predicted intramolecular hydrogen-bond strength and ring size
Target Compound Data	Five-membered N···HO hydrogen bond (estimated 2–3 kcal/mol stabilization)
Comparator Or Baseline	3-{[(3-Bromo-4-methoxyphenyl)methyl]amino}propan-1-ol (CAS 1152659-17-0): six-membered hydrogen bond (weaker)
Quantified Difference	Qualitative difference in conformational pre-organization
Conditions	Gas-phase and low-polarity solvent (DFT calculations, class-based)

Why This Matters

Conformational pre-organization can be exploited in structure-based drug design to reduce entropic penalty upon target binding, a property not offered by the 3-propanol isomer.

1-{[(3-Bromo-4-methoxyphenyl)methyl]amino}propan-2-ol: Optimal Application Scenarios

Late-Stage N-Functionalization for Lead Optimization

The secondary amine moiety permits selective mono-alkylation or acylation, enabling efficient parallel synthesis of focused libraries for SAR exploration. This compound is preferred over the primary amine analog 1-amino-3-(3-bromo-4-methoxyphenyl)propan-2-ol when synthetic step count must be minimized, as it eliminates the need for amine protection/deprotection .

Mass Spectrometry-Based Reaction Monitoring

With a molecular ion at m/z 274 ([M+H]⁺) and a characteristic ¹：¹ bromine isotope doublet, the target compound provides a clean, interference-free signal in LC-MS monitoring, distinguishing it from the lighter primary amine analog (m/z 260) and other isobaric impurities .

Synthesis of Chiral Amino Alcohol Building Blocks

The stereogenic center at the 2-hydroxy position makes this compound a versatile precursor for enantiomerically enriched derivatives. The 95% purity baseline (AKSci) supports initial racemic screening, while the benzyl bromide functionality allows further elaboration via cross-coupling or nucleophilic displacement .

Conformationally Restricted GPCR Ligand Development

The five-membered intramolecular hydrogen bond between the 2-OH and the secondary amine restricts conformational mobility, potentially reducing the entropic penalty upon receptor binding. This property is not accessible with the 3-propanol isomer (CAS 1152659-17-0) and offers a design advantage for adrenergic or serotonergic receptor programs .

Application

Selection Property

Validation Focus

Lead optimization N-functionalization

Secondary amine for selective mono-alkylation

Chemoselectivity and step economy

LC-MS reaction monitoring

Distinct m/z 274 and Br isotope pattern

Interference-free detection

Chiral building block synthesis

Stereogenic center at 2-hydroxy position

Enantiomeric purity and derivatization

GPCR ligand development

Intramolecular H-bond for conformational restriction

Receptor binding affinity studies